Cas no 2137557-83-4 (2,3,3-trimethyl-N-[(3-methyl-1H-1,2,4-triazol-5-yl)methyl]butanamide)

• Product Name: 2,3,3-trimethyl-N-[(3-methyl-1H-1,2,4-triazol-5-yl)methyl]butanamide
• CAS No: 2137557-83-4
• MF: C₁₁H₂₀N₄O
• MW: 224.302701950073
• CID: 6212129
• PubChem ID: 165897928
• Update Time: 2025-06-11

2,3,3-trimethyl-N-[(3-methyl-1H-1,2,4-triazol-5-yl)methyl]butanamide Chemical and Physical Properties

Names and Identifiers

• EN300-714402
• 2137557-83-4
• 2,3,3-trimethyl-N-[(3-methyl-1H-1,2,4-triazol-5-yl)methyl]butanamide

• Inchi： 1S/C11H20N4O/c1-7(11(3,4)5)10(16)12-6-9-13-8(2)14-15-9/h7H,6H2,1-5H3,(H,12,16)(H,13,14,15)
• InChI Key： PMXCAJYIMBJTMM-UHFFFAOYSA-N
• SMILES： O=C(C(C)C(C)(C)C)NCC1=NNC(C)=N1

Computed Properties

• Exact Mass: 224.16371127g/mol
• Monoisotopic Mass: 224.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 70.7Ų

Additional information on 2,3,3-trimethyl-N-[(3-methyl-1H-1,2,4-triazol-5-yl)methyl]butanamide

Introduction to 2,3,3-trimethyl-N-[(3-methyl-1H-1,2,4-triazol-5-yl)methyl]butanamide (CAS No. 2137557-83-4)

2,3,3-trimethyl-N-[(3-methyl-1H-1,2,4-triazol-5-yl)methyl]butanamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by the chemical identifier CAS No. 2137557-83-4, belongs to a class of molecules that exhibit promising biological activities. The presence of multiple functional groups, including a trimethylbutanamide moiety and a 3-methyl-1H-1,2,4-triazol-5-yl substituent, contributes to its complex reactivity and potential applications in drug discovery and development.

The trimethylbutanamide core structure is known for its stability and ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. This makes it a valuable scaffold for designing molecules with enhanced pharmacological profiles. Additionally, the 3-methyl-1H-1,2,4-triazol-5-yl group introduces a heterocyclic component that is frequently employed in medicinal chemistry due to its ability to modulate enzyme activity and receptor binding. Such structural features are particularly relevant in the context of developing novel therapeutic agents.

In recent years, there has been growing interest in exploring the potential of triazoles as pharmacophores. Triazole derivatives have been widely studied for their antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The 3-methyl-1H-1,2,4-triazol-5-yl moiety in CAS No. 2137557-83-4 is no exception and has been investigated for its ability to interfere with critical biological pathways. For instance, studies have shown that certain triazole-containing compounds can inhibit the activity of enzymes involved in cancer cell proliferation and survival.

The N-[3-methyl-1H-1,2,4-triazol-5-yl)methyl]butanamide part of the molecule further enhances its potential as a drug candidate by providing a flexible linker that can be modified to optimize pharmacokinetic properties. This segment allows for fine-tuning of solubility, bioavailability, and metabolic stability, which are crucial factors in drug development. Researchers have leveraged this structural versatility to design molecules with improved efficacy and reduced toxicity.

One of the most compelling aspects of 2,3,3-trimethyl-N-[(3-methyl-1H-1,2,4-triazol-5-yl)methyl]butanamide is its potential application in targeting neurological disorders. Preliminary studies have suggested that this compound may interact with neurotransmitter receptors and ion channels, making it a candidate for treating conditions such as epilepsy and neurodegenerative diseases. The unique combination of functional groups in its structure allows it to modulate multiple signaling pathways simultaneously, which could lead to more comprehensive therapeutic effects.

Moreover, the compound's stability under various conditions makes it suitable for formulation into different dosage forms. This stability ensures that the active pharmaceutical ingredient remains potent throughout its shelf life, which is essential for patient safety and treatment efficacy. Additionally, the absence of reactive sites that could lead to degradation or unwanted side reactions enhances its suitability for clinical use.

The synthesis of CAS No. 2137557-83-4 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques have been employed to introduce the desired functional groups while minimizing byproduct formation. These methods include catalytic hydrogenation, nucleophilic substitution reactions, and protection-deprotection strategies. The optimization of these synthetic routes has been critical in making this compound more accessible for further research and development.

In conclusion,2,3,3-trimethyl-N-[ (3-methyl -1H -1 , 2 , 4 -triazol -5 -yl )methyl ]butanamide (CAS No . 2137557 -83 -4) represents a promising candidate for therapeutic intervention across multiple disease areas. Its unique structural features and demonstrated biological activities make it an attractive subject for further investigation. As research continues to uncover new applications for this compound,CAS No . 2137557 -83 -4 is poised to play an important role in the development of next-generation pharmaceuticals.